Cas no 866156-93-6 (4-(pyrazin-2-yloxy)benzaldehyde)

• Product Name: 4-(pyrazin-2-yloxy)benzaldehyde
• CAS No: 866156-93-6
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD02667635
• CID: 1862818
• PubChem ID: 3614411
• Update Time: 2025-06-10

4-(pyrazin-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-pyrazin-2-yloxybenzaldehyde
• 4-(Pyrazin-2-yloxy)benzaldehyde
• AC1MU8I5
• 2-(4-Formylphenoxy)pyrazine
• CTK7H9489
• MolPort-001-760-282
• 4PBL-P25-0
• DTXSID70394286
• EN300-95995
• CVXVCLKXSLVETE-UHFFFAOYSA-N
• AR1928
• MS-2441
• 4-(Pyrazin-2-yloxy)-benzaldehyde
• AKOS005107891
• SMR000337476
• HMS2589N09
• MLS000755809
• CS-0170998
• DB-348842
• 866156-93-6
• Z54572631
• MFCD02667635
• 4-(2-pyrazinyloxy)benzenecarbaldehyde
• SCHEMBL2901472
• CHEMBL1491583
• 4-(pyrazin-2-yloxy)benzaldehyde

• MDL： MFCD02667635
• Inchi： 1S/C11H8N2O2/c14-8-9-1-3-10(4-2-9)15-11-7-12-5-6-13-11/h1-8H
• InChI Key： CVXVCLKXSLVETE-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 200.058577502Da
• Monoisotopic Mass: 200.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-(pyrazin-2-yloxy)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(pyrazin-2-yloxy)benzaldehyde

Recent Advances in the Application of 4-(Pyrazin-2-yloxy)benzaldehyde (CAS: 866156-93-6) in Chemical Biology and Pharmaceutical Research

4-(Pyrazin-2-yloxy)benzaldehyde (CAS: 866156-93-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrazine and benzaldehyde moieties, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurodegenerative disorders.

One of the most notable advancements involving 4-(pyrazin-2-yloxy)benzaldehyde is its role in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain tyrosine kinases implicated in cancer progression. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its applications in oncology, 4-(pyrazin-2-yloxy)benzaldehyde has also been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its use as a scaffold for designing novel antibiotics effective against multidrug-resistant bacterial strains. The study revealed that modifications to the pyrazine ring could enhance the compound's binding affinity to bacterial targets, thereby improving its therapeutic potential.

Another emerging area of research involves the compound's potential in neurodegenerative disease therapeutics. Preliminary findings from a 2024 study suggest that 4-(pyrazin-2-yloxy)benzaldehyde derivatives may modulate key pathways associated with neuroinflammation and oxidative stress, which are critical factors in diseases such as Alzheimer's and Parkinson's. These findings open new avenues for the development of neuroprotective agents.

The synthetic versatility of 4-(pyrazin-2-yloxy)benzaldehyde further underscores its importance in chemical biology. Recent methodological advancements have enabled more efficient and scalable routes for its production, as detailed in a 2023 Organic Process Research & Development publication. These improvements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 4-(pyrazin-2-yloxy)benzaldehyde (CAS: 866156-93-6) represents a promising scaffold for drug discovery and development. Its diverse applications across multiple therapeutic areas, coupled with recent synthetic advancements, position it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future studies will likely focus on further optimizing its derivatives and exploring new biological targets.